Cas no 1823005-83-9 (4-(Pyrimidin-2-yl)pyrrolidin-2-one)

• Product Name: 4-(Pyrimidin-2-yl)pyrrolidin-2-one
• CAS No: 1823005-83-9
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6161491
• PubChem ID: 19105104
• Update Time: 2024-01-16

4-(Pyrimidin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(pyrimidin-2-yl)pyrrolidin-2-one
• EN300-1845617
• SCHEMBL9194941
• 1823005-83-9
• 4-(Pyrimidin-2-yl)pyrrolidin-2-one

• Inchi： 1S/C8H9N3O/c12-7-4-6(5-11-7)8-9-2-1-3-10-8/h1-3,6H,4-5H2,(H,11,12)
• InChI Key： GSCWTTHKWHYYRK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2N=CC=CN=2)CN1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives